Cas no 921136-82-5 ([4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone)

• Product Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone
• CAS No: 921136-82-5
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• MDL: MFCD03839456
• CID: 5234280
• Update Time: 2025-06-20

[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone

• MDL： MFCD03839456
• Inchi： 1S/C21H21N3O3/c25-21(18-12-16-3-1-2-4-17(16)22-18)24-9-7-23(8-10-24)13-15-5-6-19-20(11-15)27-14-26-19/h1-6,11-12,22H,7-10,13-14H2
• InChI Key： SNHFXFIREPKGSM-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=CC=C3OCOC3=C2)CC1)(C1=CC2=C(N1)C=CC=C2)=O

Additional information on [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone

Introduction to [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone (CAS No. 921136-82-5)

[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone (CAS No. 921136-82-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as BDMPI, is characterized by its unique structural features and potential therapeutic applications. The compound's structure consists of a piperazine ring linked to a benzodioxole moiety and an indole ring, which collectively contribute to its pharmacological properties.

The molecular formula of [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone is C₂₀H₂₀N₂O₃, and its molecular weight is approximately 340.38 g/mol. The compound's chemical structure includes a piperazine ring, which is a common scaffold in many pharmaceuticals due to its ability to modulate various biological targets. The benzodioxole moiety and the indole ring further enhance the compound's bioactivity by providing additional functional groups that can interact with specific receptors or enzymes.

Recent studies have highlighted the potential of [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can act as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of depression and anxiety disorders. The SSRI activity is attributed to the compound's ability to selectively inhibit the reuptake of serotonin, thereby increasing its levels in the synaptic cleft and enhancing neurotransmission.

In addition to its SSRI properties, [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone has also been investigated for its potential as an antipsychotic agent. Studies have demonstrated that the compound can modulate dopamine receptors, particularly D₂ receptors, which are implicated in schizophrenia and other psychotic disorders. This dual action on serotonin and dopamine receptors suggests that BDMPI could be a valuable candidate for developing new antipsychotic medications with fewer side effects compared to existing treatments.

The pharmacokinetic properties of [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone have also been studied extensively. Preclinical data indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral medication. Additionally, the compound exhibits low toxicity and high selectivity, making it a promising lead for further drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific patient populations.

In conclusion, [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl](1H-indol-2-yl)methanone (CAS No. 921136-82-5) represents a promising compound with potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover more about this compound's mechanisms of action and therapeutic benefits, it is likely to play a significant role in advancing our understanding and treatment of these complex conditions.